Cas no 1805113-02-3 (4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine)

4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of amino, difluoromethyl, fluoro, and hydroxyl functional groups enhances its potential as a key intermediate in the synthesis of bioactive compounds. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. The difluoromethyl group, in particular, can influence lipophilicity and electronic properties, making it valuable in medicinal chemistry. This compound’s well-defined reactivity profile allows for selective modifications, supporting its use in the development of novel therapeutics or crop protection agents.

4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine structure

1805113-02-3 structure

Product Name:4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine

CAS No:1805113-02-3

MF:C₆H₅F₃N₂O

MW:178.111911535263

CID:4917035

Update Time:2025-10-29

4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine
- Inchi： 1S/C6H5F3N2O/c7-4-2(10)1-3(5(8)9)11-6(4)12/h1,5H,(H3,10,11,12)
- InChI Key： NMRCQFGEYCVJEK-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C(N1)=O)F)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 283
XLogP3: 0.2
Topological Polar Surface Area: 55.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005225-500mg	4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine	1805113-02-3	97%	500mg	$1,029.00	2022-04-01
Alichem	A024005225-1g	4-Amino-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine	1805113-02-3	97%	1g	$1,596.00	2022-04-01